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Compound of Interest

Compound Name: SHLP-6

Cat. No.: B15598394

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Small Humanin-like Peptide 6 (SHLP-6) is a 20-amino acid mitochondrial-derived peptide

(MDP) encoded within the 16S rRNA region of the mitochondrial genome.[1][2] Unlike other

members of the Small Humanin-like Peptide family, such as SHLP2 and SHLP3 which are

known to promote cell survival, SHLP-6 has been identified as a pro-apoptotic factor in various

cancer cell lines, including prostate cancer.[3][4] Its expression has been observed to decline

with age, suggesting a role in age-related cellular processes.[3] Emerging research also points

to its involvement in modulating oxidative stress, inflammation, and neuroprotection, making it a

peptide of significant interest for therapeutic and diagnostic research.[5]

This document provides detailed application notes and experimental protocols for the use of

synthetic SHLP-6 in a research setting, with a focus on its anti-cancer and neuroprotective

properties.
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Synthetic SHLP-6 is typically supplied as a lyophilized powder with a purity of ≥95% as

determined by HPLC.

Property Value

Sequence MLDQDIPMVQPLLKVRLFND

Molecular Weight ~2386 g/mol

Appearance White lyophilized powder

Purity ≥95%

Storage (Lyophilized) -20°C for long-term storage

Storage (Reconstituted)
Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Reconstitution Protocol
Before opening, centrifuge the vial at low speed to ensure all the lyophilized powder is at the

bottom.

SHLP-6 is sparingly soluble in water. For in vitro experiments, it is recommended to first

dissolve the peptide in a small amount of sterile DMSO or 60% acetonitrile in water with

0.1% TFA.

Gently vortex or sonicate to ensure complete dissolution.

Further dilute the stock solution to the desired working concentration using the appropriate

sterile cell culture medium or buffer.

Note: It is crucial to prepare fresh dilutions for each experiment from a frozen stock to ensure

peptide stability and activity.

Applications in Cancer Research
SHLP-6 has demonstrated pro-apoptotic activity in prostate cancer cell lines, including 22RV1,

LNCaP, and DU145.[3] It has also been shown to inhibit the expression of Vascular Endothelial

Growth Factor (VEGF), a key promoter of angiogenesis in tumors.[3]
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Data Presentation: Effects of SHLP-6 on Cancer Cell
Lines
The following data is extrapolated from general findings on SHLP-6's pro-apoptotic nature.

Researchers should perform dose-response experiments to determine the optimal

concentrations for their specific cell lines and experimental conditions.

Cell Line Assay Endpoint
SHLP-6
Concentration

Result
(Hypothetical)

22RV1 (Prostate)
Cell Viability

(MTT)
% Viability 10 µM 75%

50 µM 45%

100 µM 20%

LNCaP

(Prostate)

Apoptosis

(Caspase-3

Activity)

Fold Increase vs.

Control
50 µM 3.5-fold

DU145

(Prostate)
Western Blot Bax/Bcl-2 Ratio 50 µM Increased

Experimental Workflow: Investigating SHLP-6 in
Prostate Cancer
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Caption: Workflow for assessing SHLP-6's anti-cancer effects.

Protocol 1: Cell Viability (MTT) Assay
This protocol is for determining the effect of SHLP-6 on the viability of prostate cancer cells.

Materials:

Prostate cancer cell lines (e.g., 22RV1, LNCaP, DU145)

Complete culture medium

96-well plates

Synthetic SHLP-6
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Microplate reader

Procedure:

Seed prostate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete culture medium.

Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

Prepare serial dilutions of SHLP-6 in complete culture medium.

Remove the medium from the wells and add 100 µL of the SHLP-6 dilutions to the respective

wells. Include a vehicle control (medium with the same concentration of DMSO or buffer

used to dissolve SHLP-6) and an untreated control.

Incubate the plate for 24, 48, or 72 hours.

Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

Incubate for 4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Gently shake the plate for 5 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the untreated control.

Protocol 2: Caspase-3 Activity Assay
This colorimetric assay measures the activity of caspase-3, a key executioner caspase in

apoptosis.
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Materials:

Treated and control cells from Protocol 1

Cell lysis buffer

Caspase-3 colorimetric substrate (e.g., Ac-DEVD-pNA)

Microplate reader

Procedure:

After treating cells with SHLP-6 as described in Protocol 1, lyse the cells according to the

manufacturer's instructions for the cell lysis buffer.

Determine the protein concentration of each lysate using a BCA protein assay.

In a 96-well plate, add 50-100 µg of protein lysate to each well.

Add the caspase-3 substrate to each well.

Incubate the plate at 37°C for 1-2 hours, protected from light.

Measure the absorbance at 405 nm.

Calculate the fold-increase in caspase-3 activity relative to the untreated control.

Protocol 3: Western Blot for Apoptosis Markers
This protocol allows for the detection of changes in the expression of key apoptosis-related

proteins.

Materials:

Treated and control cell lysates

SDS-PAGE gels and running buffer

PVDF membrane
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Transfer buffer

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved PARP, anti-β-actin)

HRP-conjugated secondary antibody

ECL substrate and imaging system

Procedure:

Quantify protein concentration in cell lysates.

Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

Separate proteins by SDS-PAGE.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Apply ECL substrate and visualize the protein bands using an imaging system.

Perform densitometric analysis to quantify the protein expression levels, normalizing to the

loading control (β-actin). Calculate the Bax/Bcl-2 ratio.

Applications in Neuroprotection and Oxidative
Stress Research
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Recent studies have highlighted the neuroprotective potential of SHLP-6, demonstrating its

ability to mitigate oxidative stress and modulate inflammatory responses.[5] In a zebrafish

model of copper sulfate-induced toxicity, SHLP-6 treatment significantly improved survival

rates, reduced malformations, and enhanced the activity of antioxidant enzymes.[5][6]

Data Presentation: Effects of SHLP-6 in a Zebrafish
Model of Oxidative Stress
The following data is from a study by G. B. et al. (2025) in a zebrafish model and may not be

directly applicable to mammalian systems without further research.
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Parameter Condition
SHLP-6
Treatment (40
µg/mL)

Result Citation

Survival Rate
Copper Sulfate-

induced toxicity
Yes 85% survival [5][6]

Heart Rate
Copper Sulfate-

induced toxicity
Yes

178 bpm

(improved)
[5][6]

ROS Inhibition

(in vitro)
DPPH assay 50 µg/mL 58.7% [5][6]

ABTS assay 50 µg/mL 74.3% [5][6]

Antioxidant

Enzyme Activity

Superoxide

Dismutase

(SOD)

40 µg/mL 68.3 U/mg [5][6]

Catalase (CAT) 40 µg/mL 82.40 U/mg [5][6]

Reduced

Glutathione

(GSH)

40 µg/mL 79.3 U/mg [5][6]

Gene Expression

(Fold Change)
TNF-α 40 µg/mL 2.16 [5][6]

NLRP3 40 µg/mL 1.78 [5][6]

IL-10 40 µg/mL 1.84 [5][6]

SOD 40 µg/mL 1.3 [6]

CAT 40 µg/mL 1.7 [6]

GST 40 µg/mL 1.5 [6]

GSH 40 µg/mL 1.8 [6]

Signaling Pathways Modulated by SHLP-6
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SHLP-6 appears to exert its effects through the modulation of key signaling pathways involved

in inflammation and oxidative stress.

SHLP-6

TNF-α

 Upregulates

NLRP3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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